Technical Guide: H-D-Tyr(Allyl)-OMe·HCl
Technical Guide: H-D-Tyr(Allyl)-OMe·HCl
The following technical guide details the chemical properties, synthesis, and applications of H-D-Tyr(Allyl)-OMe·HCl (Methyl O-allyl-D-tyrosinate hydrochloride).
Chemical Properties, Synthesis, and Applications in Peptidomimetics [1][2][3]
Executive Summary
H-D-Tyr(Allyl)-OMe·HCl is a specialized non-proteinogenic amino acid derivative used primarily as a chiral building block in the synthesis of stabilized peptides and peptidomimetics. Its structural core combines three critical features:
-
D-Configuration: Confers resistance to endogenous proteolytic enzymes, enhancing the metabolic stability of resulting peptide therapeutics.
-
O-Allyl Side Chain: Provides a reactive olefin handle for Ring-Closing Metathesis (RCM) or thiol-ene "click" chemistry, facilitating the creation of macrocyclic "stapled" peptides.
-
Methyl Ester & Hydrochloride Salt: The C-terminal ester protects the carboxyl group during N-terminal elongation, while the hydrochloride salt ensures solid-state stability and water solubility.
This guide provides a rigorous analysis of its physicochemical properties, manufacturing logic, and experimental utility in drug discovery.
Chemical Identity & Physicochemical Properties[2][4][5][6][7][8][9][10][11]
The compound is the hydrochloride salt of the methyl ester of O-allyl-D-tyrosine.
Identification Data
| Property | Specification |
| Chemical Name | Methyl O-allyl-D-tyrosinate hydrochloride |
| Common Synonyms | H-D-Tyr(Allyl)-OMe·HCl; H-D-Tyr(all)-OMe[3][4][5]·HCl |
| CAS Number | 367517-26-8 |
| Molecular Formula | C₁₃H₁₇NO₃[5][6] · HCl |
| Molecular Weight | 271.74 g/mol (Salt); 235.28 g/mol (Free Base) |
| Chirality | D-Enantiomer (R-configuration at α-carbon) |
| Physical State | White to off-white crystalline powder |
| Solubility | Soluble in Water, Methanol, DMSO; Sparingly soluble in DCM |
Structural Analysis
The structure is designed for orthogonality .
-
The Amine (H-): Protonated (
) to prevent autopolymerization. It is ready for coupling upon neutralization with a tertiary base (e.g., DIPEA). -
The Allyl Ether (
): Unlike benzyl ethers (cleaved by hydrogenolysis) or t-butyl ethers (cleaved by acid), the allyl ether is stable to both TFA and piperidine. It is selectively cleaved by Pd(0) or reacted via Ruthenium-catalyzed metathesis.
Synthesis & Manufacturing Logic
The synthesis of H-D-Tyr(Allyl)-OMe·HCl requires preserving the optical purity of the D-center while selectively alkylating the phenolic oxygen.
Synthetic Pathway (Diagram)
The following Graphviz diagram illustrates the standard synthetic route, highlighting the protection-deprotection strategy required to achieve regioselectivity.
Process Causality
-
N-Protection (Boc): The amine must be protected first. If alkylation (Allyl Bromide) were attempted on free D-Tyrosine, N-alkylation would compete with O-alkylation.
-
O-Allylation: Potassium carbonate (
) is used as a mild base to deprotonate the phenol ( ) without racemizing the -carbon (which requires stronger bases or higher temperatures). -
Acidolysis (HCl): The final step uses anhydrous HCl (e.g., in dioxane). This cleaves the Boc group but leaves the methyl ester and allyl ether intact. The product precipitates as the HCl salt, which purifies it via crystallization.
Applications in Drug Development[2][4][5][9][11]
Macrocyclization via Ring-Closing Metathesis (RCM)
This is the primary application. By incorporating H-D-Tyr(Allyl)-OMe and another allyl-containing residue (e.g., Allyl-Glycine or O-Allyl-Tyrosine) into a peptide sequence, researchers can use Grubbs' catalysts to form a carbon-carbon bond "staple."
-
Mechanism: The Ru-carbene catalyst engages the allyl olefins, releasing ethylene gas and forming a stable macrocycle.
-
Benefit: This constraints the peptide into a bioactive conformation (often an
-helix) and improves cell permeability.
Orthogonal Protecting Group Strategy
In complex synthesis, the allyl group serves as a "semi-permanent" protecting group.
-
Stability: Stable to TFA (used to cleave Boc/tBu) and Piperidine (used to cleave Fmoc).
-
Removal: Selectively removed using
and a scavenger (e.g., Phenylsilane), regenerating the free phenol for further modification (e.g., phosphorylation or glycosylation) late in the synthesis.
Experimental Protocols
Handling and Storage
-
Hygroscopicity: The HCl salt is hygroscopic. It must be stored at -20°C in a desiccator.
-
Stability: The allyl group is sensitive to oxidation over long periods. Store under inert gas (Argon/Nitrogen) if possible.
Protocol: Analytical QC (HPLC)
To verify purity and check for free D-Tyrosine (hydrolysis product).
-
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5 µm).
-
Mobile Phase A: 0.1% TFA in Water.
-
Mobile Phase B: 0.1% TFA in Acetonitrile.
-
Gradient: 5% B to 60% B over 20 minutes.
-
Detection: UV at 220 nm (peptide bond/ester) and 280 nm (aromatic ring).
-
Expectation: The ester is more hydrophobic than the free acid and will elute later.
Protocol: Solution Phase Coupling
Objective: Couple H-D-Tyr(Allyl)-OMe·HCl to an N-protected amino acid (e.g., Boc-Ala-OH).
-
Dissolution: Dissolve 1.0 eq of H-D-Tyr(Allyl)-OMe·HCl in DMF (
concentration). -
Neutralization: Add 1.0 eq of DIPEA (Diisopropylethylamine). Note: Do not use excess base initially to avoid racemization.
-
Activation: In a separate vessel, activate 1.1 eq of Boc-Ala-OH with 1.1 eq HATU and 2.2 eq DIPEA in DMF. Stir for 2 minutes.
-
Coupling: Add the activated acid solution to the amine solution.
-
Monitoring: Stir at Room Temperature. Monitor via TLC or LCMS. Reaction is typically complete in 1-2 hours.
-
Workup: Dilute with Ethyl Acetate, wash with 1M HCl (removes unreacted amine), 5%
(removes unreacted acid), and Brine. Dry over .
Mechanism of Action: RCM Stapling
The following diagram details how this specific building block facilitates peptide stapling.
References
-
PubChem. Methyl D-tyrosinate hydrochloride (Compound Summary).[7] National Library of Medicine. Available at: [Link]
- Blackwell, H. E., & Grubbs, R. H. (1998).Highly Efficient Synthesis of Covalently Cross-Linked Peptide Helices by Ring-Closing Metathesis. Angewandte Chemie International Edition.
Sources
- 1. medchemexpress.com [medchemexpress.com]
- 2. chemimpex.com [chemimpex.com]
- 3. echemi.com [echemi.com]
- 4. H-Tyr(Bzl)-OMe.HCl | C17H20ClNO3 | CID 12616037 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. H-D-Tyr(all)-ome hcl | C13H18ClNO3 | CID 57362486 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. alfa-chemistry.com [alfa-chemistry.com]
- 7. methyl D-tyrosinate hydrochloride | C10H14ClNO3 | CID 134565 - PubChem [pubchem.ncbi.nlm.nih.gov]
